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Compound of Interest

Compound Name: BMS-764459

Cat. No.: B606247

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. While a specific Safety Data Sheet (SDS) with detailed disposal
instructions for BMS-764459 is not publicly available, this guide provides a comprehensive set
of procedures based on established best practices for the disposal of research-grade chemical
compounds of unknown or uncertain toxicity.

Chemical and Physical Properties of BMS-764459

A summary of the known properties of BMS-764459 is presented below. This information is
crucial for assessing potential hazards and ensuring compatible disposal methods.

Property Value

Molecular Formula C19H21F2N503

Molecular Weight 405.40 g/mol

Appearance White to light brown powder
Solubility Soluble in DMSO (20 mg/mL, clear)
Storage Temperature Room temperature

Storage Class 13 - Non-Combustible Solids
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Experimental Protocols: General Disposal
Procedure for BMS-764459

The following step-by-step protocol should be followed for the disposal of BMS-764459 and
associated contaminated materials. This procedure assumes the compound may be hazardous
and should be handled with appropriate caution.

1. Personal Protective Equipment (PPE): Before handling BMS-764459 for disposal, ensure
the following PPE is worn to minimize exposure:

Gloves: Double-gloving with an inner layer of nitrile gloves and an outer layer of chemically
resistant gloves is recommended.

o Eye Protection: Chemical splash goggles and a face shield are essential to protect against
splashes and aerosols.

o Body Protection: A lab coat, chemically resistant apron, full-length pants, and closed-toe
shoes must be worn.

» Respiratory Protection: When handling the powder outside of a certified chemical fume hood,
a properly fitted respirator with a combination of organic vapor and particulate cartridges
should be used.

2. Waste Segregation and Containerization:
e Solid Waste:

o Unused or expired BMS-764459 powder should be disposed of in its original container if
possible.

o If the original container is not available, transfer the solid waste to a new, clean, and
compatible container (e.g., a high-density polyethylene (HDPE) bottle) that can be
securely sealed.

o Contaminated materials such as weigh boats, pipette tips, and gloves should be collected
in a designated, leak-proof container lined with a heavy-duty plastic bag.
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e Liquid Waste:

o Solutions of BMS-764459 (e.g., in DMSO) should be collected in a separate, compatible,
and leak-proof waste container. Do not mix with other solvent waste streams unless
compatibility has been confirmed.

o The container should be made of a material that is resistant to the solvent used (e.g.,
glass or a compatible plastic for DMSO).

3. Waste Container Labeling: Proper labeling of waste containers is critical for safe handling
and disposal by your institution's environmental health and safety (EHS) department. The label
must include:

e The words "Hazardous Waste".

e The full chemical name: (S)-4-(1-Cyclopropyl-2-methoxyethyl)-6-(6-(difluoromethoxy)-2,5-
dimethylpyridin-3-ylamino)-5-oxo0-4,5-dihydropyrazine-2-carbonitrile.

e The CAS Number: 1188407-45-5.

e An indication of the hazards (e.g., "Toxic," "Handle with Caution"). Since the full hazard
profile is unknown, it is prudent to list it as potentially toxic.

e The name and contact information of the generating researcher or lab.
e The accumulation start date.
4. Storage of Waste:

o Store the sealed and labeled waste containers in a designated satellite accumulation area
(SAA) within the laboratory.

e The SAA should be located at or near the point of waste generation and under the control of
laboratory personnel.

o Ensure that the waste is stored away from incompatible materials.

5. Disposal Request:
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e Once the waste container is full or ready for disposal, contact your institution's EHS
department to arrange for a pickup.

e Do not pour any solutions of BMS-764459 down the drain.

e Do not dispose of solid BMS-764459 or contaminated materials in the regular trash.

Disposal Workflow for BMS-764459

The following diagram illustrates the decision-making process and procedural steps for the
proper disposal of BMS-764459.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b606247?utm_src=pdf-body
https://www.benchchem.com/product/b606247?utm_src=pdf-body
https://www.benchchem.com/product/b606247?utm_src=pdf-body
https://www.benchchem.com/product/b606247?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: BMS-764459 Wast@

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Identify Waste Type

Solid Waste Liquid Waste

(Powder, Contaminated Labware) (Solutions in Solvents)

Step 3a: Place in a Labeled, Step 3b: Place in a Labeled,
Sealable Solid Waste Container Sealable Liquid Waste Container

Step 4: Ensure Proper Labeling
(‘Hazardous Waste', Chemical Name, CAS#, Hazards)

Step 5: Store in Designated
Satellite Accumulation Area

Step 6: Arrange for Pickup by
Environmental Health & Safety (EHS)

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for BMS-764459.
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By adhering to these general best practices, laboratory professionals can ensure the safe and
compliant disposal of BMS-764459, thereby protecting themselves, their colleagues, and the
environment. Always consult your institution's specific chemical hygiene plan and EHS
guidelines for any additional requirements.

 To cite this document: BenchChem. [Proper Disposal of BMS-764459: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606247#bms-764459-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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